Cas no 1219949-14-0 (3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride)

• Product Name: 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride
• CAS No: 1219949-14-0
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 3047364
• PubChem ID: 56829986
• Update Time: 2025-10-29

3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-Isopropylbenzyl)oxy]methyl}pyrrolidinehydrochloride
• 3-{[(4-Isopropylbenzyl)oxy]methyl}pyrrolidine hydrochloride
• 3-(((4-Isopropylbenzyl)oxy)methyl)pyrrolidine hydrochloride
• 3-[(4-propan-2-ylphenyl)methoxymethyl]pyrrolidine;hydrochloride
• AKOS015846715
• 1219949-14-0
• 3-(((4-Isopropylbenzyl)oxy)methyl)pyrrolidinehydrochloride
• 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride

• Inchi： 1S/C15H23NO.ClH/c1-12(2)15-5-3-13(4-6-15)10-17-11-14-7-8-16-9-14;/h3-6,12,14,16H,7-11H2,1-2H3;1H
• InChI Key： UJJOOPIAVISRPO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(COCC2CNCC2)=CC=1)(C)C.Cl

Computed Properties

• Exact Mass: 269.1546421g/mol
• Monoisotopic Mass: 269.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride

Professional Introduction to 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride (CAS No. 1219949-14-0)

3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride, identified by its CAS number 1219949-14-0, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly the presence of a hydroxymethyl group attached to a 4-isopropylbenzyl moiety and its integration into a pyrrolidine backbone, contribute to its unique chemical and biological characteristics.

The synthesis and characterization of 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride involve sophisticated organic chemistry techniques, including multi-step functional group transformations and precise stereoselective reactions. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more amenable for various biochemical assays and in vitro studies. This property is particularly crucial for evaluating its interaction with biological targets and understanding its mechanism of action.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of such derivatives. Molecular docking studies using 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride have revealed potential binding interactions with enzymes and receptors involved in metabolic pathways. These findings are supported by experimental data demonstrating modulatory effects on key therapeutic targets, such as kinases and transcription factors. Such interactions are pivotal for designing novel therapeutic agents with improved efficacy and reduced side effects.

The compound's structural motif, characterized by a pyrrolidine ring fused with an aromatic system, is reminiscent of several known bioactive molecules. This structural similarity suggests that 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride may exhibit similar biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Preliminary in vitro assays have shown promising results regarding its potential as an anti-inflammatory agent, possibly through inhibition of pro-inflammatory cytokine production.

In the realm of drug discovery, the development of chiral auxiliaries and catalysts has revolutionized the synthesis of enantiomerically pure compounds. The pyrrolidine core in 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride provides a versatile scaffold for introducing stereogenic centers, which are critical for achieving enantioselective outcomes. Recent studies have highlighted the use of transition metal-catalyzed reactions to construct complex pyrrolidine derivatives with high enantiomeric purity. These methodologies are expected to be instrumental in optimizing the synthesis of this compound for future clinical applications.

The hydroxymethyl group in the molecule presents an attractive site for further derivatization, enabling the creation of prodrugs or conjugates with enhanced bioavailability or targeted delivery properties. Advances in polymer chemistry have facilitated the development of novel drug delivery systems that can encapsulate or modify small molecules like 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride. Such systems could improve therapeutic outcomes by controlled release profiles or targeted localization within biological tissues.

Ethical considerations are paramount in biomedical research, particularly when evaluating new compounds for clinical use. The synthesis and testing of 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride adhere to stringent regulatory guidelines to ensure safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of laboratory findings into clinical trials, providing a streamlined pathway for bringing new therapeutic agents to market.

The future prospects for 3-{(4-Isopropylbenzyl)oxymethyl}pyrrolidine Hydrochloride are promising, with ongoing research exploring its potential in treating a range of diseases. Innovations in synthetic methodologies continue to enhance the efficiency and scalability of producing this compound, while computational tools aid in predicting its behavior under various physiological conditions. As our understanding of molecular interactions evolves, so too does our ability to design molecules with tailored properties for therapeutic intervention.